Cas no 2366997-03-5 (Benzenemethanamine, 2-bromo-α-methyl-N-2-propyn-1-yl-, hydrochloride (1:1), (αR)-)

• Product Name: Benzenemethanamine, 2-bromo-α-methyl-N-2-propyn-1-yl-, hydrochloride (1:1), (αR)-
• CAS No: 2366997-03-5
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 5184693
• Update Time: 2025-07-08

Benzenemethanamine, 2-bromo-α-methyl-N-2-propyn-1-yl-, hydrochloride (1:1), (αR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-α-methyl-N-2-propyn-1-yl-, hydrochloride (1:1), (αR)-

• Inchi： 1S/C11H12BrN.ClH/c1-3-8-13-9(2)10-6-4-5-7-11(10)12;/h1,4-7,9,13H,8H2,2H3;1H/t9-;/m1./s1
• InChI Key： NGJRFZSMUWRGFG-SBSPUUFOSA-N
• SMILES： [C@H](C1C=CC=CC=1Br)(C)NCC#C.Cl

Additional information on Benzenemethanamine, 2-bromo-α-methyl-N-2-propyn-1-yl-, hydrochloride (1:1), (αR)-

Recent Advances in the Study of Benzenemethanamine, 2-bromo-α-methyl-N-2-propyn-1-yl-, hydrochloride (1:1), (αR)- (CAS: 2366997-03-5)

Benzenemethanamine, 2-bromo-α-methyl-N-2-propyn-1-yl-, hydrochloride (1:1), (αR)- (CAS: 2366997-03-5) is a chiral compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and propargylated structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a precursor in the synthesis of novel bioactive molecules.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a selective ligand for certain serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The study employed advanced computational modeling and in vitro assays to demonstrate its high binding affinity and selectivity, paving the way for further preclinical investigations.

Another significant development was reported in a 2024 study published in Organic & Biomolecular Chemistry, which detailed an optimized synthetic route for (αR)-Benzenemethanamine derivatives. The researchers achieved a high enantiomeric purity (>99% ee) using asymmetric catalysis, addressing previous challenges in the stereoselective synthesis of this compound. This breakthrough is expected to facilitate large-scale production and further pharmacological evaluation.

In addition to its therapeutic potential, (αR)-Benzenemethanamine has also been explored as a building block in the design of novel chemical probes. A recent study in ACS Chemical Biology utilized this compound to develop fluorescently labeled analogs for imaging studies, enabling real-time visualization of receptor dynamics in live cells. This application underscores its versatility in both drug development and basic research.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and safety profile of (αR)-Benzenemethanamine. Ongoing research aims to address these gaps through comprehensive in vivo studies and toxicological assessments. The compound's unique structural features continue to inspire innovative approaches in medicinal chemistry, positioning it as a valuable tool for future discoveries in the field.